Cas no 730249-87-3 (4-(2,3,5,6-tetramethylbenzenesulfonamido)benzoic acid)

• Product Name: 4-(2,3,5,6-tetramethylbenzenesulfonamido)benzoic acid
• CAS No: 730249-87-3
• MF: C₁₇H₁₉NO₄S
• MW: 333.40206360817
• CID: 2800415
• PubChem ID: 2411176
• Update Time: 2025-09-21

4-(2,3,5,6-tetramethylbenzenesulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(2,3,5,6-tetramethylphenyl)sulfonylamino]benzoic acid
• 4-(2,3,5,6-Tetramethylphenylsulfonylamino)benzoic acid
• 4-(2,3,5,6-tetramethylbenzenesulfonamido)benzoic acid
• 4-((2,3,5,6-tetramethylphenyl)sulfonamido)benzoic acid
• MFCD03972197
• 4-([(2,3,5,6-TETRAMETHYLPHENYL)SULFONYL]AMINO)BENZOIC ACID
• 4-(2,3,5,6-tetramethylphenylsulfonamido)benzoic acid
• F1755-0063
• AKOS000813632
• 730249-87-3
• Z45512297
• DTXSID10368562

• MDL： MFCD03972197
• Inchi： 1S/C17H19NO4S/c1-10-9-11(2)13(4)16(12(10)3)23(21,22)18-15-7-5-14(6-8-15)17(19)20/h5-9,18H,1-4H3,(H,19,20)
• InChI Key： GXRBZEBVKOIXDU-UHFFFAOYSA-N
• SMILES： S(C1C(C)=C(C)C=C(C)C=1C)(NC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 333.10347926g/mol
• Monoisotopic Mass: 333.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Melting Point: ca 230℃